(5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1-phenyl-1H-1,2,3-triazol-4-yl)(morpholino)methanone

• IUPAC Name: [5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-1-phenyltriazol-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C20H22N6O2S/c1-14-12-15(2)22-20(21-14)29-13-17-18(19(27)25-8-10-28-11-9-25)23-24-26(17)16-6-4-3-5-7-16/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: FNOSHOZUKIIOEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=C(N=NN2C3=CC=CC=C3)C(=O)N4CCOCC4)C
• Molecular Formula: C20H22N6O2S
• Molecular Weight: 410.5 g/mol

Description

The compound is a complex organic molecule with several functional groups including a pyrimidine ring, a triazole ring, a phenyl ring, and a morpholino group. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Triazoles are a class of five-membered rings containing three nitrogen atoms, and they have been used in various fields of medicinal chemistry. The phenyl group is a functional group made up of six carbon atoms attached to something else, which could be a part of a larger molecule. The morpholino group contains a morpholine ring, a six-membered ring with one oxygen atom and one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. These groups would likely contribute to the overall polarity, reactivity, and other properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups might make it soluble in polar solvents.

Scientific Research Applications

Synthesis and Application in Medicinal Chemistry

PET Imaging Agent for Parkinson's Disease : One study focused on the synthesis of a compound related to the mentioned chemical structure for use as a PET imaging agent, potentially aiding in the diagnosis of Parkinson's disease. This research demonstrates the compound's utility in neuroscience and diagnostic imaging, showcasing its potential in understanding and monitoring neurological conditions (Wang et al., 2017).

Antioxidant Properties : Another study synthesized derivatives related to the mentioned compound, examining their antioxidant activities. Such research underlines the compound's relevance in developing therapeutic agents with potential antioxidant properties, which can mitigate oxidative stress-related diseases (Çetinkaya et al., 2012).

Advanced Material and Chemical Synthesis

Synthesis of Novel Heterocyclic Compounds : Research into the synthesis of new 1,2,4-Triazole and Triazolidin derivatives from compounds structurally related to the mentioned chemical showcases the versatility of such molecules in creating new materials with potential applications in various industries, including pharmaceuticals and materials science (Abosadiya et al., 2018).

Antimicrobial Activity Study : Another significant application is the synthesis of pyrimidine-triazole derivatives for antimicrobial activity testing. This highlights the compound's potential in contributing to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Majithiya & Bheshdadia, 2022).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with certain proteins or enzymes in the body.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include testing its biological activity, if it’s intended to be a drug, or studying its reactivity if it’s intended to be used in chemical reactions.